molecular formula C8H10N2OS B2713004 N-(4-methylthiazol-2-yl)cyclopropanecarboxamide CAS No. 354547-70-9

N-(4-methylthiazol-2-yl)cyclopropanecarboxamide

Cat. No. B2713004
CAS RN: 354547-70-9
M. Wt: 182.24
InChI Key: GIYRRJHUWWDMQH-UHFFFAOYSA-N
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Description

N-(4-methylthiazol-2-yl)cyclopropanecarboxamide is a chemical compound with the molecular formula C8H10N2OS. It is a derivative of thiazole, a heterocyclic compound that contains a five-membered ring made up of three carbon atoms, one nitrogen atom, and one sulfur atom .


Molecular Structure Analysis

The molecular structure of this compound consists of a cyclopropane ring attached to a carboxamide group, and a thiazole ring substituted with a methyl group . The thiazole ring is a five-membered heterocycle containing one nitrogen atom, one sulfur atom, and three carbon atoms .

properties

IUPAC Name

N-(4-methyl-1,3-thiazol-2-yl)cyclopropanecarboxamide
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InChI

InChI=1S/C8H10N2OS/c1-5-4-12-8(9-5)10-7(11)6-2-3-6/h4,6H,2-3H2,1H3,(H,9,10,11)
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InChI Key

GIYRRJHUWWDMQH-UHFFFAOYSA-N
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Canonical SMILES

CC1=CSC(=N1)NC(=O)C2CC2
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Molecular Formula

C8H10N2OS
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Molecular Weight

182.25 g/mol
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Synthesis routes and methods

Procedure details

To a solution of 4-methylthiazol-2-amine (20.4 g) in pyridine (80 ml) under an ice bath was added dropwise cyclopropanecarbonyl chloride (19.7 ml) and the resulting reaction was stirred at room temperature (RT) overnight. A half volume of pyridine was removed using a rotary evaporator to afford a residue, to which water (100 ml) was added. Filtration, washing with water (3×100 ml) and drying under vacuum afforded N-(4-methylthiazol-2-yl)cyclopropanecarboxamide as a white solid (29.92 g).
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20.4 g
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19.7 mL
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80 mL
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100 mL
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